Cas no 132-57-0 (1-Naphthalenesulfonicacid, 7-hydroxy-)

• Product name: 1-Naphthalenesulfonicacid, 7-hydroxy-
• CAS No: 132-57-0
• MF: C₁₀H₈O₄S
• MW: 224.233121871948
• CID: 174786
• PubChem ID: 67237

1-Naphthalenesulfonicacid, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 7-hydroxy-
• 7-hydroxynaphthalene-1-sulfonic acid
• 7-hydroxynaphthalene-1-sulphonic acid
• 2-hydroxynaphthalene-8-sulphonic acid
• 2-naphthol-8-sulfonate
• 2-naphthol-8-sulfonic acid
• 7-hydroxy-naphthalene-1-sulfonic acid
• 7-Hydroxy-naphthalin-1-sulfonsaeure
• Bayer's Acid
• Croceic acid
• EINECS 205-066-6
• Naphthol-(2)-sulfonsaeure-(8)
• 7-Hydroxy-1-naphthalenesulfonic acid
• CROCEIN ACID
• 132-57-0
• Q1140703
• NS00005546
• DTXSID9059626
• 2-HYDROXY-8-NAPHTHALENESULFONIC ACID
• EC 205-066-6
• 2-Naphthol-8-sulfosaure
• CROCEINE ACID
• M1490B3Z3G
• 7-hydroxy-1-naphthalenesulphonic acid
• 1-Naphthalenesulfonic acid, 7-hydroxy-
• SCHEMBL1807925
• CROCEIC ACID [MI]
• UNII-M1490B3Z3G

• Inchi： InChI=1S/C10H8O4S/c11-8-5-4-7-2-1-3-10(9(7)6-8)15(12,13)14/h1-6,11H,(H,12,13,14)
• InChI Key： HUYJTJXLNBOVFO-UHFFFAOYSA-N
• SMILES： OC1C=C2C(C=CC=C2S(O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 224.01400
• Monoisotopic Mass: 224.014329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 83

Experimental Properties

• Density: 1.4643 (rough estimate)
• Boiling Point: 335.63°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5400 (estimate)
• PSA: 82.98000
• LogP: 2.87290

1-Naphthalenesulfonicacid, 7-hydroxy- Security Information

1-Naphthalenesulfonicacid, 7-hydroxy- Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%